![molecular formula C43H57N4O10P B091534 2,3-dihydroxypropyl dihydrogen phosphate;(R)-[(2S,4R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol CAS No. 146-39-4](/img/structure/B91534.png)
2,3-dihydroxypropyl dihydrogen phosphate;(R)-[(2S,4R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol
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Overview
Description
Biological Activity
The compound 2,3-dihydroxypropyl dihydrogen phosphate and its derivative (R)-[(2S,4R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol are of significant interest in biochemical research due to their potential therapeutic applications and biological activities. This article explores their biological properties, mechanisms of action, and relevant case studies.
2,3-Dihydroxypropyl dihydrogen phosphate is a phosphoric acid derivative that serves as a source of inorganic phosphate essential for various biochemical processes, including ATP synthesis. Its molecular formula is C3H9O6P with a molecular weight of approximately 169.07 g/mol. The compound is typically encountered as a crystalline powder soluble in water, making it useful in biochemical applications.
(R)-[(2S,4R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol has a more complex structure and is characterized by its azabicyclo framework and methoxyquinoline moiety, which contribute to its biological activity.
The biological activity of these compounds is largely attributed to their ability to interact with specific molecular targets within cells:
- Enzyme Modulation : 2,3-dihydroxypropyl dihydrogen phosphate has been shown to modulate enzyme activity in metabolic pathways. It acts as a substrate for various kinases and phosphatases, influencing metabolic fluxes within cells.
- Neurotransmitter Release : The azabicyclo compound exhibits potential in facilitating neurotransmitter release through modulation of cholinergic receptors, which are critical in synaptic transmission and neuroprotection .
- Phosphate Source : As a source of bioavailable phosphorus, 2,3-dihydroxypropyl dihydrogen phosphate plays a crucial role in cellular signaling pathways that depend on phosphorylation events.
Case Studies
Several studies have highlighted the biological effects of these compounds:
- Neuroprotective Effects : A study investigating the neuroprotective properties of the azabicyclo compound demonstrated its ability to reduce neuronal cell death in models of oxidative stress by enhancing antioxidant defenses and modulating apoptotic pathways .
- Antimicrobial Activity : Research into the antimicrobial properties of 2,3-dihydroxypropyl dihydrogen phosphate revealed its effectiveness against various bacterial strains, suggesting potential applications in treating infections.
- Pharmacological Applications : The azabicyclo derivative has been explored for its potential use in treating neurodegenerative diseases due to its ability to penetrate the blood-brain barrier effectively and selectively inhibit γ-secretase complexes involved in Alzheimer’s disease pathology .
Comparative Biological Activity Table
Compound | Biological Activity | Mechanism |
---|---|---|
2,3-Dihydroxypropyl Dihydrogen Phosphate | Modulates enzyme activity; antimicrobial effects | Acts as a substrate for kinases; source of inorganic phosphate |
(R)-[(2S,4R,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol | Neuroprotective; facilitates neurotransmitter release | Modulates cholinergic receptors; enhances antioxidant defenses |
Q & A
Basic Questions
Q. How can the stereochemical configuration of the azabicyclo[2.2.2]octane moiety in the target compound be verified experimentally?
Methodological Answer:
- Nuclear Magnetic Resonance (NMR): Use 1H and 13C NMR to analyze coupling constants and nuclear Overhauser effects (NOE) for spatial proximity of protons. For example, highlights the synthesis of azabicyclo derivatives using ethanol as a solvent, where NMR confirmed regioisomerism .
- X-ray Crystallography: Resolve absolute configuration by single-crystal analysis. Studies like those in utilized crystallography to confirm the structure of heterocyclic analogs .
- Circular Dichroism (CD): Compare experimental CD spectra with computational predictions for chiral centers.
Q. What safety protocols are critical when synthesizing phosphorylated intermediates?
Methodological Answer:
- Personal Protective Equipment (PPE): Wear nitrile gloves, lab coats, and safety goggles to avoid skin/eye contact ( ) .
- Ventilation: Use fume hoods to prevent inhalation of volatile byproducts (e.g., phosphorus oxides) .
- Spill Management: Neutralize acidic or reactive spills with inert absorbents (e.g., vermiculite) and dispose in sealed containers .
Q. What chromatographic techniques are optimal for purifying the quinolin-4-yl methanol derivative?
Methodological Answer:
- Flash Column Chromatography: Use silica gel with gradient elution (e.g., hexane/ethyl acetate) to separate polar byproducts.
- HPLC with Chiral Columns: Resolve enantiomers using amylose- or cellulose-based columns, as demonstrated in for triazole derivatives .
- Preparative TLC: Validate purity before scaling up synthesis.
Advanced Questions
Q. How can discrepancies in spectroscopic data between synthetic batches be systematically addressed?
Methodological Answer:
- Controlled Replicates: Implement split-plot experimental designs ( ) to isolate variables (e.g., temperature, catalyst loading) .
- Batch-to-Batch Comparison: Use high-resolution mass spectrometry (HRMS) and 31P NMR to trace impurities or phosphorylation inefficiencies .
- Statistical Analysis: Apply ANOVA to identify significant outliers in reaction yields or spectral peaks .
Q. What catalytic strategies enhance the efficiency of the phosphorylation step?
Methodological Answer:
- Organocatalysis: Employ proline-derived catalysts to stabilize transition states in phosphate ester formation ( ) .
- Metal-Free Conditions: Use Bestmann-Ohira reagent ( ) for diazotransfer reactions to avoid metal contamination .
- Microwave-Assisted Synthesis: Reduce reaction times and improve regioselectivity via controlled dielectric heating.
Q. How can computational modeling predict the environmental persistence of this compound?
Methodological Answer:
- QSAR Models: Quantify structure-activity relationships to estimate biodegradation rates ( ) .
- Molecular Dynamics Simulations: Simulate hydrolysis pathways in aqueous environments, focusing on phosphate ester cleavage.
- Ecotoxicity Profiling: Cross-reference with databases (e.g., ECHA) for analogous phosphates’ aquatic toxicity ( ) .
Q. What methodologies resolve contradictions in bioactivity data across in vitro and in vivo studies?
Methodological Answer:
- Metabolite Profiling: Use LC-MS/MS to identify active metabolites that may explain discrepancies ( ) .
- Dose-Response Curves: Re-evaluate efficacy thresholds in animal models vs. cell lines.
- Proteomic Analysis: Map target interactions to confirm mechanistic consistency (e.g., kinase inhibition assays) .
Comparison with Similar Compounds
2,3-Dihydroxypropyl Dihydrogen Phosphate
2,3-Dihydroxypropyl dihydrogen phosphate (C₃H₉O₆P) is a glycerol phosphate derivative with two enantiomeric forms: (R)-2,3-dihydroxypropyl dihydrogen phosphate (sn-glycerol-3-phosphate) and (S)-2,3-dihydroxypropyl dihydrogen phosphate (sn-glycerol-1-phosphate). The (R)-enantiomer is a universal biosynthetic precursor in bacterial and eukaryotic phospholipids, while the (S)-enantiomer dominates in archaeal membranes . This compound plays a critical role in lipid metabolism, serving as a backbone for phospholipid synthesis.
(R)-[(2S,4R,5R)-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-Methoxyquinolin-4-yl)methanol
This complex bicyclic compound (C₂₀H₂₄N₂O₂, MW 324.4 g/mol) features a 1-azabicyclo[2.2.2]octane core fused with a methoxyquinoline moiety and an ethenyl group. Its stereochemistry is defined as (R)-configuration at the methanol group and (2S,4R,5R) for the azabicyclo core. With a pKa of 8.56, it exhibits basicity suitable for pharmaceutical interactions . While its exact biological role is unspecified in the evidence, structural analogs (e.g., exo-2-azabicyclo derivatives) are linked to CNS drug development and enzyme inhibition .
2,3-Dihydroxypropyl Dihydrogen Phosphate and Analogs
Research Findings :
- Bacterial membranes (e.g., Arthrobacter) utilize both (R)- and (S)-enantiomers due to dual glycerol-3-phosphate and glycerol-1-phosphate dehydrogenases, enabling mixed lipid membranes .
- Calcium glycerophosphate inhibits intestinal alkaline phosphatase F3 and is used in parenteral nutrition .
(R)-[(2S,4R,5R)-5-Ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-Methoxyquinolin-4-yl)methanol and Analogs
Research Findings :
- Azabicyclo[2.2.2]octane derivatives are pharmacologically versatile; for example, exo-2-azabicyclo compounds are intermediates in synthesizing anticholinergic or analgesic agents .
- Methoxyquinoline groups enhance lipophilicity and target binding, as seen in antimalarials like mefloquine .
Structural and Functional Insights
Chirality and Membrane Adaptation
The enantiomeric preference of 2,3-dihydroxypropyl phosphate ((R) vs. (S)) reflects evolutionary divergence: eukaryotes/bacteria favor (R)-enantiomers for membrane fluidity, while archaea use (S)-enantiomers for extreme conditions . In contrast, the rigid azabicyclo[2.2.2]octane core in the second compound likely enhances receptor binding selectivity, as seen in neuromuscular blockers like vecuronium.
Pharmacokinetic Considerations
- 2,3-Dihydroxypropyl phosphate derivatives : Polar phosphate groups limit blood-brain barrier penetration, restricting applications to peripheral metabolism or supplements .
- Azabicyclo-quinoline compound: The methoxy group and azabicyclo core may improve CNS penetration, similar to tropane alkaloids .
Preparation Methods
Preparation of 2,3-Dihydroxypropyl Dihydrogen Phosphate
Phosphorylation of Glycerol Derivatives
The synthesis of 2,3-dihydroxypropyl dihydrogen phosphate typically involves the phosphorylation of glycerol or its protected derivatives. A method analogous to the preparation of diisopropyl phosphite (CN101250199B) can be adapted by substituting isopropanol with glycerol. Key steps include:
-
Esterification : Phosphorus trichloride (PCl₃) reacts with glycerol in a benzene solvent under controlled temperatures (0–10°C).
-
Catalytic Neutralization : Weakly alkaline catalysts like triethylamine are added to neutralize HCl byproducts, minimizing side reactions.
-
Deacidification and Purification : Soda ash (Na₂CO₃) neutralizes residual acidity, followed by filtration and vacuum distillation to isolate the product .
Table 1: Optimization of Reaction Conditions for Glycerol Phosphorylation
Yields for this method typically exceed 85% when glycerol is fully dissolved in benzene, and side reactions are suppressed by rapid HCl removal .
Alternative Routes: Enzymatic Phosphorylation
Recent advances utilize lipases or phosphatases to phosphorylate glycerol under mild conditions (pH 6–8, 25–37°C). For example:
Glycerol+ATPPhosphatase2,3-Dihydroxypropyl Dihydrogen Phosphate+ADP
This method avoids toxic solvents but faces challenges in enzyme stability and ATP cost .
Synthesis of (R)-[(2S,4R,5R)-5-Ethenyl-1-Azabicyclo[2.2.2]octan-2-yl]-(6-Methoxyquinolin-4-yl)methanol
Stereoselective Synthesis from Quinine Precursors
The target compound is a stereoisomer of quinine, a cinchona alkaloid. Its preparation involves:
-
Cinchona Alkaloid Extraction : Isolation of quinine from Cinchona bark.
-
Stereochemical Modification :
Table 2: Key Steps in Stereochemical Adjustment
Step | Reagents/Conditions | Outcome |
---|---|---|
Epoxidation | m-CPBA, CH₂Cl₂, 0°C | Forms ethenyl epoxide intermediate |
Ring-Opening | H₂O, BF₃·OEt₂ | Generates diol with desired stereochemistry |
Methoxy Group Retention | NaOMe, MeOH | Preserves 6-methoxyquinoline moiety |
The final product is purified via column chromatography (silica gel, hexane/EtOAc), yielding 72–78% enantiomeric excess .
Total Synthesis via Asymmetric Catalysis
A fully synthetic route employs palladium-catalyzed cross-coupling to construct the quinoline moiety:
-
Quinoline Synthesis :
6-MethoxyquinolinePd(OAc)₂, BINAP(R)-Configured Intermediate -
Bicyclic Core Assembly :
-
Mannich reaction to form the azabicyclo[2.2.2]octane framework.
-
Ethenyl group introduced via Wittig reaction.
-
This method achieves 65% overall yield but requires stringent control of reaction temperatures (−20°C to 25°C) .
Comparative Analysis of Methods
Efficiency and Scalability
-
2,3-Dihydroxypropyl Dihydrogen Phosphate : Industrial-scale production favors chemical phosphorylation (85% yield, low cost) . Enzymatic methods remain niche due to high ATP consumption.
-
Quinine Derivative : Stereoselective modification of natural quinine is more scalable (70% yield) than total synthesis (65% yield) .
Properties
CAS No. |
146-39-4 |
---|---|
Molecular Formula |
C43H57N4O10P |
Molecular Weight |
820.9 g/mol |
IUPAC Name |
2,3-dihydroxypropyl dihydrogen phosphate;(R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol |
InChI |
InChI=1S/2C20H24N2O2.C3H9O6P/c2*1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;4-1-3(5)2-9-10(6,7)8/h2*3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;3-5H,1-2H2,(H2,6,7,8)/t2*13-,14-,19-,20+;/m00./s1 |
InChI Key |
YZDDKALBXAGVHK-VMJVVOMYSA-N |
SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.C(C(COP(=O)(O)O)O)O |
Isomeric SMILES |
COC1=CC2=C(C=CN=C2C=C1)[C@H]([C@@H]3C[C@@H]4CCN3C[C@@H]4C=C)O.COC1=CC2=C(C=CN=C2C=C1)[C@H]([C@@H]3C[C@@H]4CCN3C[C@@H]4C=C)O.C(C(COP(=O)(O)O)O)O |
Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O.C(C(COP(=O)(O)O)O)O |
Origin of Product |
United States |
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